1-Methyl-5-[(2-methylpropan-2-yl)oxycarbonyl]-4,6-dihydropyrrolo[3,4-c]pyrazole-4-carboxylic acid

• IUPAC Name: 1-methyl-5-[(2-methylpropan-2-yl)oxycarbonyl]-4,6-dihydropyrrolo[3,4-c]pyrazole-4-carboxylic acid
• InChI: InChI=1S/C12H17N3O4/c1-12(2,3)19-11(18)15-6-8-7(5-13-14(8)4)9(15)10(16)17/h5,9H,6H2,1-4H3,(H,16,17)
• InChI Key: ZDFSHRAKGOOEMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2=C(C1C(=O)O)C=NN2C
• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol
• CAS No.: 2309456-25-3

Description

1-Methyl-5-[(2-methylpropan-2-yl)oxycarbonyl]-4,6-dihydropyrrolo[3,4-c]pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C12H17N3O4 and its molecular weight is 267.285. The purity is usually 95%.
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Scientific Research Applications

Experimental and Quantum-Chemical Calculations

Research involves experimental and quantum-chemical calculations on derivatives similar to the chemical , focusing on their formation and structural determination through spectroscopic data and elemental analyses. Such studies provide insights into the reactivity and potential applications of these compounds in various fields, including medicinal chemistry and materials science. For instance, Yıldırım, Kandemirli, and Akçamur (2005) conducted experiments on 1H-pyrazole-3-carboxamide and -3-carboxylate derivatives, shedding light on their synthesis and mechanism through semi-empirical AM1 calculations (İ. Yıldırım, F. Kandemirli, Y. Akçamur, 2005).

Synthesis of Antiallergic Agents

Further research has explored the synthesis of compounds with antiallergic activities, where the structure-activity relationships are examined to improve efficacy. The study by Nohara et al. (1985) on antiallergic 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines demonstrates the potential of these compounds in developing new therapeutic agents (A. Nohara, T. Ishiguro, K. Ukawa, H. Sugihara, Y. Maki, Y. Sanno, 1985).

Coordination Polymers and Luminescence

Cheng et al. (2017) worked on the synthesis and structural diversity of d^10 metal coordination polymers constructed from new semi-rigid bis(3-methyl-1H-pyrazole-4-carboxylic acid)alkane ligands. These studies are significant for understanding the coordination chemistry and potential applications in catalysis, luminescence, and material science (M. Cheng, Qinghua Wang, Jinting Bao, Yujuan Wu, Lin Sun, Bingxing Yang, Qi Liu, 2017).

Novel Synthetic Methodologies

Research also includes the development of novel synthetic methodologies for pyrazole derivatives, as demonstrated by Xiao, Lei, and Hu (2011), who described a one-pot, four-component condensation process in ionic liquid for synthesizing 3-(5-amino-3-methyl-1H-pyrazol-4-yl)-3-arylpropanoic acid derivatives. This highlights the ongoing efforts to find more efficient and environmentally friendly synthetic routes for complex molecules (Zhiyong Xiao, Min Lei, Lihong Hu, 2011).

Structural and Theoretical Investigations

Investigations into the structures of pyrazole derivatives, including their spectral properties and theoretical analysis, are crucial for understanding their chemical behavior and potential applications. For example, the work by Viveka et al. (2016) on 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid combines experimental and theoretical studies to explore its structural, spectral, and electronic properties (S. Viveka, G. Vasantha, Dinesha, S. Naveen, N. K. Lokanath, G. K. Nagaraja, 2016).